Cas no 13775-30-9 (Sulfuric acid, ammoniumsalt (2:3) (8CI,9CI))

• Product Name: Sulfuric acid, ammoniumsalt (2:3) (8CI,9CI)
• CAS No: 13775-30-9
• MF: H₁₃N₃O₈S₂
• MW: 247.248517751694
• CID: 224121
• PubChem ID: 21988963
• Update Time: 2025-04-19

Sulfuric acid, ammoniumsalt (2:3) (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• Sulfuric acid, ammoniumsalt (2:3) (8CI,9CI)
• triazanium,hydrogen sulfate,sulfate
• ammonium hydrogen sulfate sulfate (3:1:1)
• Triammonium hydrogen disulphate
• Letovicite
• Triammonium hydrogen sulfate
• 13775-30-9
• EINECS 237-408-5
• triazanium;hydrogen sulfate;sulfate
• 24270-55-1
• Letovicite ((NH4)3H(SO4)2)
• DTXSID00160299

• Inchi： 1S/3H3N.2H2O4S/c;;;2*1-5(2,3)4/h3*1H3;2*(H2,1,2,3,4)
• InChI Key： LSQBSJGVGHPYAZ-UHFFFAOYSA-N
• SMILES： S(=O)(=O)([O-])O.S(=O)(=O)([O-])[O-].[NH4+].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 247.01440673g/mol
• Monoisotopic Mass: 247.01440673g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 138
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 177Ų

Experimental Properties

• Boiling Point: 669.2°C at 760 mmHg
• PSA: 175.68000
• LogP: 1.82770